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Compound of Interest

Compound Name: Rauvoyunine B

Cat. No.: B15623945

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for confirming
the purity and identity of Rauvoyunine B, a picraline-type alkaloid. Detailed experimental
protocols for quantitative Nuclear Magnetic Resonance (QNMR) and Liquid Chromatography-
Mass Spectrometry (LC-MS) are presented, alongside a comparative analysis with Reserpine,
a well-characterized Rauwolfia alkaloid alternative. All quantitative data is summarized for
clarity, and key experimental workflows are visualized.

Data Presentation: Purity and Identity Comparison

The following table summarizes the key analytical parameters for Rauvoyunine B and a
common alternative, Reserpine. This data is compiled from typical certificates of analysis and

established analytical methods.
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. Reserpine .
Parameter Rauvoyunine B . Method of Analysis
(Alternative)
Purity (Typical) >98% >98% gNMR, LC-MS
Molecular Formula C23H26N206 C33H40N209 Mass Spectrometry

Monoisotopic Mass

426.1791 g/mol

608.2734 g/mol

High-Resolution MS

Key tH-NMR Signal

Specific signals in the
aromatic and aliphatic
regions characteristic
of the picraline

scaffold.

Distinct signals
corresponding to its
unique indole alkaloid

structure.

1H-NMR Spectroscopy

LC Retention Time

Dependent on specific

method conditions.

Dependent on specific

method conditions.

Reverse-Phase
HPLC/UHPLC

Primary MS

Fragments

Characteristic
fragmentation pattern
aiding in structural

confirmation.

Well-documented
fragmentation pattern

used for identification.

[1]

Tandem Mass
Spectrometry
(MS/MS)

Experimental Workflows and Logical Relationships

The following diagrams illustrate the logical workflow for the analysis and a hypothetical

signaling pathway for research context.
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Sample Preparation

Rauvoyunine B Sample
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Final Purity and Identity Report

Click to download full resolution via product page

Caption: Experimental workflow for purity and identity confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identity-gnmr-lc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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